Cas no 375354-98-6 (benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate)

• Product Name: benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• CAS No: 375354-98-6
• Molecular Formula: C₂₃H₁₉N₃O₄S
• Molecular Weight: 433.479664087296
• CID: 6153547
• PubChem ID: 3249412

benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Properties

Names and Identifiers

• benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• SR-01000442156-1
• 375354-98-6
• ChemDiv1_004640
• HMS600C20
• F0423-0077
• benzyl 2-{[3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
• benzyl 2-((3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)acetate
• benzyl 2-[[3,5-dicyano-4-(2-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
• SR-01000442156
• AKOS005700097
• AKOS005637106
• Oprea1_385826
• benzyl {[3,5-dicyano-6-hydroxy-4-(2-methoxyphenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate

• InChIKey： VUNQDEFBEBGEIG-UHFFFAOYSA-N
• Inchi： 1S/C23H19N3O4S/c1-29-19-10-6-5-9-16(19)21-17(11-24)22(28)26-23(18(21)12-25)31-14-20(27)30-13-15-7-3-2-4-8-15/h2-10,17,21H,13-14H2,1H3,(H,26,28)
• SMILES： S(CC(=O)OCC1C=CC=CC=1)C1=C(C#N)C(C2C=CC=CC=2OC)C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 433.10962727g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 433.10962727g/mol
• Heavy Atom Count: 31
• Complexity: 802
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls